Cas no 863513-19-3 (4-Oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid)

• Product Name: 4-Oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid
• CAS No: 863513-19-3
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 6444387
• PubChem ID: 7119135
• Update Time: 2025-10-21

4-Oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid
• F0686-0133
• 3-{[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]carbamoyl}propanoic acid
• 4-oxo-4-[2-(2-phenyl-1,3-thiazol-4-yl)ethylamino]butanoic acid
• AKOS024596822
• 863513-19-3
• 4-Oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid

• Inchi： 1S/C15H16N2O3S/c18-13(6-7-14(19)20)16-9-8-12-10-21-15(17-12)11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H,16,18)(H,19,20)
• InChI Key： WTLOKPJEOWHLMW-UHFFFAOYSA-N
• SMILES： S1C=C(CCNC(CCC(=O)O)=O)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 304.08816355g/mol
• Monoisotopic Mass: 304.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų

Additional information on 4-Oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid

Introduction to 4-Oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid (CAS No. 863513-19-3) in Modern Chemical and Biomedical Research

The compound 4-Oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid, identified by the CAS number 863513-19-3, represents a fascinating molecule with significant potential in the realms of chemical biology and drug discovery. Its unique structural framework, featuring a combination of a β-keto acid moiety and an aminoethyl chain linked to a phenylthiazole ring, positions it as a versatile scaffold for exploring novel pharmacological interactions. This introduction delves into the structural characteristics, potential biological activities, and emerging research applications of this compound, highlighting its relevance in contemporary biomedical investigation.

The molecular structure of 4-Oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid is characterized by several key functional groups that contribute to its reactivity and potential biological function. The β-keto acid segment (C₄H₃NO₃) provides a site for condensation reactions, such as Michael additions or enamine formations, which are commonly exploited in medicinal chemistry to generate complex heterocyclic systems. Concurrently, the presence of an aminoethyl chain ((CH₂)₂NHCH₂CH₃) introduces basicity and the potential for hydrogen bonding interactions, while also offering a flexible aliphatic arm for further derivatization. The core phenylthiazole ring (C₈H₆SN), known for its presence in numerous bioactive natural products and pharmaceuticals, imparts specific electronic properties and contributes to hydrophobicity, influencing both solubility and membrane permeability.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of complex molecules like 4-Oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid. Molecular docking studies have been instrumental in identifying potential binding modes with target proteins. For instance, the phenylthiazole moiety has demonstrated affinity for certain enzyme active sites, particularly those involving zinc coordination, which is common in proteases and metalloproteinases. The aminoethyl group can engage in favorable electrostatic interactions with acidic or basic residues on the protein surface, potentially modulating enzyme activity or receptor signaling. These insights are critical for designing derivatives with enhanced potency or selectivity.

One of the most compelling areas of research involving 4-Oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid lies in its potential as an intermediate for developing novel therapeutic agents. The structural motif suggests possible applications in targeting inflammatory pathways, where modulators of protease activity play a crucial role. Specifically, derivatives of this compound have shown promise in preclinical models as inhibitors of matrix metalloproteinases (MMPs), enzymes implicated in tissue degradation during inflammation and wound healing. The β-keto group can be further functionalized to create chiral centers, enabling the synthesis of enantiomerically pure compounds that may exhibit improved pharmacokinetic profiles.

The phenylthiazole ring itself is a well-documented pharmacophore found in several approved drugs and investigational compounds targeting neurological disorders. Its ability to cross the blood-brain barrier makes it particularly attractive for central nervous system (CNS) applications. Researchers are exploring whether derivatives of 4-Oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid could serve as scaffolds for addressing neurodegenerative diseases such as Alzheimer’s or Parkinson’s by interacting with specific neuronal receptors or modulating oxidative stress pathways associated with these conditions. Preliminary studies suggest that modifications at the aminoethyl arm could enhance binding affinity to targets like serotonin or dopamine receptors.

From a synthetic chemistry perspective, 4-Oxo-4-((2-(2-phenylthiazol-4-yl)ethyl)amino)butanoic acid exemplifies elegant construction through multi-step organic transformations. The synthesis typically involves condensation reactions between appropriately substituted β-keto esters or ketones with protected diamines or hydrazines derived from the phenylthiazole precursor. Key steps often include nucleophilic addition followed by deprotection and functional group interconversion to achieve the desired final structure. Advances in catalytic methods have streamlined some of these processes, reducing reaction times and improving yields—crucial factors for large-scale pharmaceutical production.

The versatility of this compound also extends to material science applications beyond traditional drug discovery. Its ability to form coordination complexes with transition metals has been explored for developing luminescent probes or catalysts. For example, complexes formed between 4-Oxo-4-((2-(2-phenoxythiazolizin)-1(2H))ethanaminobutanoic acid (a closely related derivative where phenoxy replaces phenyl at the thiazole nitrogen) and copper(II) ions exhibit tunable emission properties under specific excitation conditions. Such complexes are valuable tools in bioimaging techniques due to their high sensitivity and biocompatibility profiles when properly functionalized.

Future directions for research on CAS No 863513 19 3 may include exploring its role as a chiral building block for asymmetric synthesis or investigating its interactions within complex cellular environments using advanced spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy combined with mass spectrometry (MS). Additionally, computational modeling could further refine understanding of how subtle structural modifications impact both physical properties (e.g., solubility, melting point) and biological efficacy across different therapeutic modalities.

In conclusion, 863513 19 3 represents more than just an identifier—it symbolizes a molecule brimming with untapped potential across multiple scientific disciplines including medicinal chemistry,bioorganic synthesis,and bioimaging applications . Its unique architecture positions it as a valuable scaffold whose exploration promises new insights into disease mechanisms alongside innovative solutions for addressing unmet medical needs . As methodologies evolve toward more interdisciplinary approaches,this compound along with derivatives thereof will continue playing pivotal roles shaping next generation therapeutics .